ethyl 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanoate

• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: ethyl 2-(5-amino-1-phenylpyrazol-3-yl)-2-methylpropanoate
• InChI: InChI=1S/C15H19N3O2/c1-4-20-14(19)15(2,3)12-10-13(16)18(17-12)11-8-6-5-7-9-11/h5-10H,4,16H2,1-3H3
• InChI Key: LRJAIWZETXCJEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C1=NN(C(=C1)N)C2=CC=CC=C2

Description

Ethyl 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanoate is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cone. H2SO4 (0.5 mL) was added to a solution of 2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methylpropanoic acid (0.7 g, 28.5 mmol) in EtOH (10 mL) and the reaction was heated at 45° C. for 2 h. The reaction solution was neutralized with aq NaHCO3 and then extracted with EtOAc (3×20 mL). The combined extracts were washed with aq NaHCO3 solution, dried (Na2SO4), and concentrated in vacuo to give ethyl 2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methylpropanoate (710 mg, 91% yield). 1H NMR (400 MHz, DMSO-d6): δ 7.62 (d, δ 7.6 Hz, 2 H), 7.52 (t, J=7.6 Hz, 2 H), 7.35 (t, J=7.6 Hz, 1 H), 5.47 (s, 1 H), 5.35 (br s, 2 H), 4.12 (q, J= 7.2 Hz, 2 H), 1.50 (s, 6 H), 1.22 (t, J=7.2 Hz, 3 H); MS (ESI) m/z: 274.1(M+H+).